Cas no 899830-01-4 (4,6-Quinazolinediamine, N-(3,4,5-trimethoxyphenyl)-)

• Product Name: 4,6-Quinazolinediamine, N-(3,4,5-trimethoxyphenyl)-
• CAS No: 899830-01-4
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 584191
• PubChem ID: 11544394
• Update Time: 2025-04-19

4,6-Quinazolinediamine, N-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4,6-Quinazolinediamine, N-(3,4,5-trimethoxyphenyl)-
• 4-N-(3,4,5-trimethoxyphenyl)quinazoline-4,6-diamine
• N4-(3,4,5-TRIMETHOXYPHENYL)QUINAZOLINE-4,6-DIAMINE
• DTXSID40468347
• 899830-01-4

• Inchi： 1S/C17H18N4O3/c1-22-14-7-11(8-15(23-2)16(14)24-3)21-17-12-6-10(18)4-5-13(12)19-9-20-17/h4-9H,18H2,1-3H3,(H,19,20,21)
• InChI Key： NXOLMAVXDWVUEY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)NC1C2C=C(C=CC=2N=CN=1)N)OC)OC

Computed Properties

• Exact Mass: 326.13789045g/mol
• Monoisotopic Mass: 326.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.5Ų